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Compound of Interest

Compound Name: D-Lyxose-13C-3

Cat. No.: B12411109 Get Quote

Essential Safety and Handling of D-Lyxose-13C-3
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for D-Lyxose-13C-3, a stable isotope-labeled sugar. Adherence to these

procedures is critical for ensuring a safe laboratory environment and the integrity of your

research.

Understanding D-Lyxose-13C-3 Safety Profile
D-Lyxose-13C-3 is labeled with a stable isotope, Carbon-13. Unlike radioactive isotopes,

stable isotopes do not emit radiation and therefore do not require specialized radiological

precautions.[1][2] The handling and disposal of D-Lyxose-13C-3 are guided by the safety

profile of the parent compound, D-Lyxose.

Key Safety Considerations:

Non-Radioactive: As a stable isotope-labeled compound, D-Lyxose-13C-3 poses no

radioactive threat.[1][2]

Chemical Hazards: The primary hazards are those associated with D-Lyxose, which is

considered a low-hazard chemical. However, it may cause eye, skin, and respiratory tract

irritation.[3]
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Hygroscopic Nature: D-Lyxose is hygroscopic, meaning it can absorb moisture from the air.

[4] It should be stored in a dry, cool, and well-ventilated place with tightly closed containers,

preferably under an inert atmosphere.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling D-Lyxose-13C-3
to minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166 to protect

against dust particles.[3][4][5]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile) and appropriate

protective clothing.

Prevents skin contact with the

compound.[3][6]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.

If dust is generated, a

particulate filter respirator (e.g.,

N95) may be necessary.[5][7]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and regulatory

compliance.

Handling Protocol
Preparation: Ensure adequate ventilation in the work area.[6] Before handling, inspect all

PPE for integrity.

Dispensing: Minimize dust generation when weighing or transferring the solid powder.[3][4]

Spill Management: In case of a spill, sweep up the solid material and place it into a suitable,

labeled container for disposal. Avoid creating dust.[4][5] Ventilate the area of the spill.
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Hygiene: Wash hands thoroughly after handling the compound.[6]

Disposal Protocol
Stable isotope-labeled waste is generally managed in the same manner as the unenriched

chemical waste.[1][2]

Containerization: Collect waste D-Lyxose-13C-3 and any contaminated disposables (e.g.,

gloves, wipes) in a suitable, closed container.

Labeling: Clearly label the waste container with the chemical name ("D-Lyxose-13C-3").

Disposal: Dispose of the waste in accordance with local, state, and federal regulations for

non-hazardous chemical waste. Do not mix with general laboratory trash.

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention if irritation persists.[3][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation develops or persists.[3][5]

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms occur.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[3][5]

Visualizing Safety Workflows
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To further clarify the procedural guidance, the following diagrams illustrate the key decision-

making and action pathways for handling and emergency response.

Figure 1: D-Lyxose-13C-3 Handling Workflow
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Caption: Figure 1: D-Lyxose-13C-3 Handling Workflow

Figure 2: Spill Response Protocol
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Caption: Figure 2: Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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